2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C22H21BrN2O4
• Molecular Weight: 457.3 g/mol
• IUPAC Name: 2-amino-4-(3-bromo-5-methoxy-4-prop-2-ynoxyphenyl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C22H21BrN2O4/c1-5-6-28-20-14(23)7-12(8-16(20)27-4)18-13(11-24)21(25)29-17-10-22(2,3)9-15(26)19(17)18/h1,7-8,18H,6,9-10,25H2,2-4H3
• InChI Key: JQFXMYUGYCRDIV-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C(=C3)Br)OCC#C)OC)C(=O)C1)C

Description

2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, also known as BR-DIM, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile exerts its anticancer effects by targeting multiple signaling pathways involved in cancer cell growth and survival. It has been shown to inhibit the activity of Akt, a protein kinase that promotes cell survival and proliferation. 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer cell growth. In addition, 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been shown to induce the expression of tumor suppressor genes, such as p53 and p21, which play a role in regulating cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been shown to have low toxicity and high bioavailability in animal studies. It has been shown to inhibit tumor growth in mouse models of breast and prostate cancer. 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is its low toxicity and high bioavailability, which makes it a promising candidate for further preclinical and clinical studies. However, one limitation of 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

For research on 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile include further studies to elucidate its mechanism of action, optimization of its therapeutic potential, and evaluation of its safety and efficacy in clinical trials. In addition, 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile could be studied in combination with other anticancer agents to determine potential synergistic effects.

Synthesis Methods

2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile can be synthesized by reacting 3-bromo-5-methoxy-4-(2-propynyloxy)benzaldehyde with 2-amino-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in the presence of a base. The reaction yields 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile as a yellow solid.

Scientific Research Applications

2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has been studied for its potential therapeutic applications in cancer treatment. In vitro studies have shown that 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has anticancer properties against various types of cancer cells, including breast, prostate, and lung cancer cells. 2-amino-4-[3-bromo-5-methoxy-4-(2-propynyloxy)phenyl]-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.